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Compound of Interest

Compound Name: Chir 4531

Cat. No.: B1668625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of Chir 4531 for use in

various experimental settings. Adherence to these guidelines will help ensure the compound's

stability, solubility, and optimal performance in your assays.

Product Information
Identifier Value

Product Name Chir 4531

CAS Number 158198-48-2

Molecular Formula C₃₆H₃₈N₄O₆

Molecular Weight 622.71 g/mol

Target Mu (µ) Opioid Receptor[1]

Mechanism of Action

Chir 4531 is a trimer peptide that acts as an

opiate ligand, binding to the mu-opiate receptor

with a reported Ki of 6 nM.[1]
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A summary of the solubility and recommended storage conditions for Chir 4531 is presented in

the table below.

Solvent Solubility Storage of Solid
Storage of Stock

Solution

DMSO Soluble

Dry, dark at 0-4°C

(short-term) or -20°C

(long-term)[1]

-20°C or -80°C[1]

Water Insoluble

Note: It is recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.

Signaling Pathway
Chir 4531 is an agonist for the mu-opioid receptor, which is a G-protein coupled receptor

(GPCR). Upon binding, it initiates a signaling cascade that can lead to various cellular

responses.
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Chir 4531 Mu-Opioid Receptor
(GPCR)

Binds to
Gi/Go Protein

Activates

Adenylyl CyclaseInhibits

Ion Channels
(e.g., K+, Ca2+)

Modulates

Cellular Response
(e.g., ↓ Neuronal Excitability)

↓ cAMP
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Start

Weigh Chir 4531 Powder

Add Anhydrous DMSO

Vortex to Dissolve

10 mM Stock Solution

Aliquot for Storage

Store at -20°C / -80°C

Thaw Aliquot

Prepare Intermediate Dilution
(in culture medium)

Prepare Final Working Solution
(in culture medium)

Add to Cell-Based Assay

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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